Cas no 42951-62-2 (1-Hexyl-1H-indole)

• Product Name: 1-Hexyl-1H-indole
• CAS No: 42951-62-2
• MF: C₁₄H₁₉N
• MW: 201.30736374855
• CID: 2638602
• PubChem ID: 12715404
• Update Time: 2025-04-21

1-Hexyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1-hexylindole
• 1-Hexyl-1H-indole
• AKOS013122628
• SCHEMBL30376
• 1H-Indole, 1-hexyl-
• 42951-62-2
• DTXSID50507796
• 1-n-hexylindole
• DTXCID00458603

• Inchi： 1S/C14H19N/c1-2-3-4-7-11-15-12-10-13-8-5-6-9-14(13)15/h5-6,8-10,12H,2-4,7,11H2,1H3
• InChI Key： NOKPEQGJKFRMEL-UHFFFAOYSA-N
• SMILES： N1(C=CC2C=CC=CC1=2)CCCCCC

Computed Properties

• Exact Mass: 201.151749610Da
• Monoisotopic Mass: 201.151749610Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 4.9Ų